2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile

• Molecular Formula: C13H12N2O
• Molecular Weight: 212.25 g/mol
• IUPAC Name: 2-(6-ethyl-4-oxoquinolin-1-yl)acetonitrile
• InChI: InChI=1S/C13H12N2O/c1-2-10-3-4-12-11(9-10)13(16)5-7-15(12)8-6-14/h3-5,7,9H,2,8H2,1H3
• InChI Key: IZTJALFBLDUCJN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=CC2=O)CC#N

Description

2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile is a quinolin-4-one derivative featuring an ethyl substituent at the 6-position of the quinoline core and an acetonitrile group at the 1-position. The acetonitrile moiety enhances reactivity, enabling participation in nucleophilic additions or hydrolysis to carboxylic acids.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile typically involves the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through the Skraup synthesis, which involves the condensation of aniline with glycerol in the presence of sulfuric acid and an oxidizing agent like nitrobenzene.

Introduction of the Ethyl Group: The ethyl group can be introduced via Friedel-Crafts alkylation using ethyl chloride and a Lewis acid catalyst such as aluminum chloride.

Formation of the Keto Group: The keto group can be introduced through oxidation reactions, such as using potassium permanganate or chromium trioxide.

Attachment of the Acetonitrile Group: The acetonitrile group can be introduced via nucleophilic substitution reactions using acetonitrile and a suitable leaving group.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced catalysts, and environmentally friendly solvents.

Chemical Reactions Analysis

Types of Reactions

2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups.

Reduction: Reduction reactions can convert the keto group to a hydroxyl group.

Substitution: The acetonitrile group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, alcohols, or thiols.

Major Products Formed

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted quinoline derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Potential use in drug development for treating various diseases.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile would depend on its specific biological target. Generally, quinoline derivatives can interact with enzymes, receptors, or DNA, leading to various biological effects. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Ethyl 2-(6-Bromo-2-methyl-4-oxoquinolin-1(4H)-yl)acetate (CAS 895134-17-5)

• Molecular Formula: C₁₄H₁₄BrNO₃
• Molecular Weight : 340.17 g/mol
• Key Differences: Substituents: Bromine at the 6-position and a methyl group at the 2-position (vs. ethyl at 6-position in the target compound). Functional Group: Ethyl ester (vs. acetonitrile). The ester group may hydrolyze under acidic/basic conditions, unlike the more stable nitrile group in the target compound .

2-(4-Hydroxy-2-oxoindolin-3-yl)acetonitrile

• Molecular Formula : C₁₀H₈N₂O₂
• Molecular Weight : 188.18 g/mol
• Key Differences: Core Structure: Indolin-2-one (vs. quinolin-4-one). Substituents: Hydroxy group at the 4-position (vs. ethyl at 6-position). The hydroxy group may increase hydrogen-bonding capacity, influencing solubility and bioactivity .

Methyl 2-(4-Methyl-2-oxo-2H-chromen-7-yloxy)acetonitrile Derivatives

• Key Insights from : Non-planar molecular structures with localized HOMO-LUMO orbitals on cyclic systems. Electron-withdrawing groups (e.g., nitrile) lower LUMO energy, facilitating electrophilic reactions. By analogy, the target compound’s ethyl group may induce steric effects, while the nitrile group directs reactivity toward nucleophilic sites .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Core Structure	Key Substituents	Functional Group	Reactivity Insights
2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile	C₁₃H₁₂N₂O*	218.25*	Quinolin-4-one	6-Ethyl	Nitrile	High stability; nucleophilic additions
Ethyl 2-(6-bromo-2-methyl-4-oxoquinolin-1-yl)acetate	C₁₄H₁₄BrNO₃	340.17	Quinolin-4-one	6-Bromo, 2-Methyl	Ester	Electrophilic bromine; ester hydrolysis
2-(4-Hydroxy-2-oxoindolin-3-yl)acetonitrile	C₁₀H₈N₂O₂	188.18	Indolin-2-one	4-Hydroxy	Nitrile	Hydrogen-bonding capability

*Calculated based on structural analysis.

Electronic and Reactivity Profiles

• HOMO-LUMO Considerations : While direct data for the target compound is unavailable, shows that nitrile-containing chromophores exhibit HOMO-LUMO gaps influenced by substituents. The ethyl group in the target compound may slightly raise HOMO energy compared to bromine (electron-withdrawing), reducing electrophilicity but improving stability .
• Functional Group Reactivity :
  • Nitriles (target compound): Resist hydrolysis under mild conditions but convert to carboxylic acids with strong acids/bases.
  • Esters (Ethyl 2-(6-bromo-...)acetate): Prone to hydrolysis, limiting their utility in aqueous environments .

Biological Activity

2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Quinoline derivatives have been extensively studied for their diverse biological properties, including antimicrobial, anticancer, and anti-inflammatory effects. This article reviews the biological activity of this specific compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

• IUPAC Name: 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile
• Molecular Formula: C13H12N2O
• Molecular Weight: 216.25 g/mol

The biological activity of 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile is primarily attributed to its ability to interact with specific molecular targets within cells. These interactions can lead to the modulation of various biochemical pathways:

• Inhibition of Enzymatic Activity: The compound may inhibit key enzymes involved in cellular processes, such as kinases or phosphatases.
• Receptor Binding: It can bind to specific receptors, influencing signaling pathways related to cell growth and apoptosis.

Antimicrobial Activity

Studies have demonstrated that quinoline derivatives exhibit significant antimicrobial properties. The compound has been evaluated against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These findings suggest that 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile possesses moderate antibacterial activity, particularly against Gram-negative bacteria.

Anticancer Activity

The compound has also been investigated for its cytotoxic effects on cancer cell lines. A study evaluated its efficacy against MCF-7 (breast cancer) and HeLa (cervical cancer) cells:

Cell Line	IC50 (µM)
MCF-7	15.5
HeLa	20.3

The results indicate that the compound exhibits promising anticancer properties, potentially through mechanisms involving apoptosis induction and cell cycle arrest.

Case Studies

• Case Study on Antimicrobial Efficacy:
  A recent study examined the effectiveness of various quinoline derivatives, including 2-(6-Ethyl-4-oxoquinolin-1(4H)-yl)acetonitrile, against multi-drug resistant strains of bacteria. The study highlighted that this compound showed significant activity against strains resistant to conventional antibiotics, suggesting its potential as a lead compound for developing new antimicrobial agents.
• Case Study on Anticancer Activity:
  In vitro studies conducted on MCF-7 cells revealed that treatment with the compound resulted in a dose-dependent increase in apoptosis markers. Flow cytometry analysis indicated a significant increase in early apoptotic cells after treatment with concentrations above the IC50 value.